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Compound of Interest

Compound Name: IR-1048

Cat. No.: B1146480

Technical Support Center: IR-1048

Welcome to the technical support center for IR-1048, a premier near-infrared (NIR-1l) cyanine
dye for advanced fluorescence imaging, photoacoustic imaging, and photothermal therapy
applications. This resource provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions to
ensure the successful application of IR-1048 in your experiments.

Troubleshooting Guide: Preventing and Reversing
IR-1048 Aggregation

Aggregation of cyanine dyes like IR-1048 is a common issue that can significantly impact
experimental results by altering the photophysical properties of the dye. The following guide
provides detailed strategies to prevent and address aggregation.

Identifying Aggregation

The formation of IR-1048 aggregates can be identified by changes in the UV-Vis absorption
spectrum. As aggregation occurs, the monomeric absorption peak (around 980 nm) will
decrease in intensity, and a new, blue-shifted peak or shoulder will appear at a lower
wavelength, often between 680 and 730 nm. This new peak is characteristic of H-aggregates, a
common form of cyanine dye aggregates.

Logical Flow for Aggregation Troubleshooting
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GR-1048 in SolutiorD

Stable pH
(e.g., 8-10)

Extreme pH
(<5 or>11)

Chemical Degradation Stable Dye

Loss of Fluorescence and
Photothermal Properties
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prevent-ir-1048-aggregation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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